![molecular formula C19H31N5O B5566257 N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide](/img/structure/B5566257.png)
N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex chemical reactions, including the use of FTIR, 1H-NMR, mass spectral, and elemental analysis for characterization. For example, novel derivatives have been synthesized and evaluated for their ability to inhibit angiogenesis and their DNA cleavage abilities, highlighting the intricate synthesis processes involved in producing these compounds (Vinaya et al., 2017).
Molecular Structure Analysis
The molecular structure of compounds related to N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide and their derivatives have been extensively studied, including X-ray analysis to understand their conformation and structural properties (I. V. Dyachenko et al., 2020).
Chemical Reactions and Properties
The chemical reactions and properties of such compounds involve aminomethylation processes and the formation of various heterocyclic structures. The efficacy of these compounds in chemical reactions demonstrates their versatile chemical properties and potential applications (V. Dotsenko et al., 2012).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and crystalline structure, are crucial for understanding the applications and handling of these compounds. Research in this area focuses on the detailed physical characterization to optimize the use and synthesis of these chemicals.
Chemical Properties Analysis
The chemical properties, including reactivity with various reagents, stability under different conditions, and potential for forming diverse derivatives, are essential for exploring the utility of this compound in pharmaceuticals and other industries. Studies have explored its antimicrobial activity, showcasing the broad spectrum of its chemical properties (B. Krishnamurthy et al., 2011).
Scientific Research Applications
Synthesis and Chemical Properties
N-(2-{[4-methyl-6-(1-piperidinyl)-2-pyrimidinyl]amino}ethyl)cyclohexanecarboxamide and related compounds have been extensively explored in the field of organic and medicinal chemistry for their unique structural and functional properties. The synthesis of polyamides incorporating various functional groups, such as uracil and adenine, through reactions involving compounds with similar chemical motifs, highlights the versatility of these chemical structures in polymer science. These polyamides exhibit a range of molecular weights and solubility properties, indicating the potential for tailored material design (Hattori & Kinoshita, 1979).
The construction of complex molecular frameworks, such as thieno[2,3-b]pyridine and pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives, through one-pot synthesis techniques demonstrates the chemical reactivity and potential for creating pharmacologically relevant compounds (Dyachenko et al., 2020). Additionally, the study of hydrogen bonding in anticonvulsant enaminones showcases the importance of understanding molecular interactions in the design of bioactive compounds (Kubicki et al., 2000).
Biological Activities and Applications
The exploration of novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase activities emphasizes the therapeutic potential of compounds with the this compound scaffold (Rahmouni et al., 2016). Similarly, the synthesis of N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)phenyl)piperidine-4-carboxamide derivatives and their evaluation as anti-angiogenic agents and DNA cleavage agents further highlight the chemical's relevance in developing anticancer strategies (Kambappa et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[2-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)amino]ethyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H31N5O/c1-15-14-17(24-12-6-3-7-13-24)23-19(22-15)21-11-10-20-18(25)16-8-4-2-5-9-16/h14,16H,2-13H2,1H3,(H,20,25)(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XELAXQKTBSGQJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)NCCNC(=O)C2CCCCC2)N3CCCCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H31N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.